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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane-d21 is a deuterated form of 1-bromodecane, a saturated bromoalkane. In this
isotopically labeled version, all 21 hydrogen atoms have been replaced with deuterium, a
stable, non-radioactive isotope of hydrogen. This substitution results in a molecule that is
chemically similar to its non-deuterated counterpart but has a significantly higher molecular
weight. This key difference makes 1-Bromodecane-d21 an invaluable tool in various scientific
applications, particularly as a synthetic intermediate and, most notably, as an internal standard
In mass spectrometry-based quantitative analysis.

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of 1-Bromodecane-d21, with a focus on its role in drug development and
research.

Physicochemical Properties

The physical and chemical properties of 1-Bromodecane-d21 are summarized in the table
below. These properties are critical for its use in experimental settings, dictating its solubility,
handling, and behavior in analytical systems.
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Property Value Reference
CAS Number 98195-39-2 [1]
Molecular Formula C10D21Br [2]

Linear Formula CDs(CDz2)9Br [1]
Molecular Weight 242.31 g/mol [11[3]
Appearance Liquid

Boiling Point 238 °C (lit.)

Density 1.166 g/mL at 25 °C

Isotopic Purity >98 atom % D

Chemical Purity >95%

Room temperature, away from
Storage Temperature _ _
light and moisture

Synthesis of 1-Bromodecane-d21

While specific, detailed proprietary synthesis protocols for 1-Bromodecane-d21 are not
publicly available, a plausible and common method involves the bromination of a fully
deuterated decanol (Decan-1-o0l-d22). This process is analogous to the synthesis of the non-
deuterated 1-bromodecane.

Experimental Protocol: Synthesis via Bromination of
Deuterated Decanol

This protocol is a representative method and may require optimization.
Materials:
e Decan-1-ol-d22

e Hydrobromic acid (48% in water)
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Concentrated sulfuric acid

Sodium bicarbonate solution (saturated)
Anhydrous calcium chloride

Deuterated water (D20)

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, add 1 mole equivalent of Decan-1-ol-d22.

Acid Addition: Cool the flask in an ice bath. Slowly add 0.5 mole equivalents of concentrated
sulfuric acid with constant stirring.

Bromination: Add 1.25 mole equivalents of hydrobromic acid dropwise to the cooled and
stirred mixture.

Reflux: After the addition is complete, remove the ice bath and heat the mixture to reflux for
6-8 hours.

Workup:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel. If a solid forms, add a minimal amount of
organic solvent to dissolve it.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution,
and finally with brine.

o Dry the organic layer over anhydrous calcium chloride.

Purification:
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o Filter to remove the drying agent.

o Concentrate the organic phase under reduced pressure to obtain the crude 1-
Bromodecane-d21.

o Purify the crude product by vacuum distillation to yield the final, high-purity product.

Applications in Research and Drug Development

The primary application of 1-Bromodecane-d21 is as an internal standard in quantitative
bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-
mass spectrometry (GC-MS).

Role as an Internal Standard in Pharmacokinetic Studies

In pharmacokinetic (PK) studies, which assess the absorption, distribution, metabolism, and
excretion (ADME) of a drug candidate, accurate quantification of the drug in biological matrices
(e.g., plasma, urine) is crucial. Deuterated internal standards are considered the gold standard
for such analyses.

Principle:

1-Bromodecane-d21, being chemically identical to its non-deuterated analog, exhibits the
same chromatographic retention time and ionization efficiency in the mass spectrometer.
However, due to its higher mass, it is readily distinguishable by the mass detector. By adding a
known amount of 1-Bromodecane-d21 to each sample at the beginning of the sample
preparation process, it can be used to normalize for variations in sample extraction, matrix
effects (ion suppression or enhancement), and instrument response. This results in significantly
improved accuracy and precision of the quantitative data.

Experimental Workflow: Use of 1-Bromodecane-d21 as
an Internal Standard in a Pharmacokinetic Study

The following diagram illustrates a typical workflow for a pharmacokinetic study employing a
deuterated internal standard like 1-Bromodecane-d21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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